(Z)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((2-(cyclohexylamino)-2-oxoethyl)thio)acetamide

• IUPAC Name: 2-[2-[(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)amino]-2-oxoethyl]sulfanyl-N-cyclohexylacetamide
• InChI: InChI=1S/C18H22BrN3O2S2/c1-22-14-8-7-12(19)9-15(14)26-18(22)21-17(24)11-25-10-16(23)20-13-5-3-2-4-6-13/h7-9,13H,2-6,10-11H2,1H3,(H,20,23)
• InChI Key: USOBAEXREYFJQB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)CSCC(=O)NC3CCCCC3
• Molecular Formula: C18H22BrN3O2S2
• Molecular Weight: 456.4 g/mol

Description

(Z)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((2-(cyclohexylamino)-2-oxoethyl)thio)acetamide is a useful research compound. Its molecular formula is C18H22BrN3O2S2 and its molecular weight is 456.42. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((2-(cyclohexylamino)-2-oxoethyl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((2-(cyclohexylamino)-2-oxoethyl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Derivatives : Acylation of related compounds, followed by treatment with hydrobromic acid in acetic acid, leads to the synthesis of various derivatives, with their structures confirmed by X-ray crystallographic studies (Denisenko et al., 2011).
• Crystal Structure Analysis : The crystal structures of similar (oxothiazolidin-2-ylidene)acetamides have been described, providing insights into their structural comparisons with related structures (Galushchinskiy et al., 2017).

Antimicrobial and Anticancer Activities

• Antibacterial Activity : Synthesized compounds, including similar N-(6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl) derivatives, have been shown to exhibit antibacterial activity against various strains (Singh et al., 2010).
• Anticancer Potential : Some derivatives have demonstrated significant anticancer activity. For instance, certain 1H-inden-1-one substituted (heteroaryl)acetamide derivatives exhibited growth inhibition against various cancer cell lines (Karaburun et al., 2018).

Other Applications

• Synthesis of Isoquinolin Derivatives : The compound has been used in the synthesis of isoquinolin derivatives through a process involving iodine-mediated cyclization (Kobayashi et al., 2007).
• Study of Photophysical Properties : The photophysical properties of similar N-(benzo[d]thiazol-2-yl) acetamide crystals were investigated, highlighting the nature of assemblies characteristic to the substituent in the benzothiazole moiety (Balijapalli et al., 2017).